Cas no 289630-01-9 (2,4-dichloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 2,4-dichloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• CAS No: 289630-01-9
• MF: C₁₉H₁₆Cl₂N₄O₃S
• MW: 451.326340675354
• CID: 6261757
• PubChem ID: 998018
• Update Time: 2025-05-20

2,4-dichloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• 2,4-dichloro-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide
• Oprea1_089247
• AKOS000485581
• F1443-5287
• 2,4-dichloro-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide
• Oprea1_052501
• ChemDiv1_000254
• SR-01000396199
• SR-01000396199-1
• 2,4-dichloro-N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)benzamide
• 289630-01-9
• AH-034/07293018
• Z30201823
• HMS587L12
• 2,4-dichloro-N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide

• Inchi： 1S/C19H16Cl2N4O3S/c1-11-9-12(2)23-19(22-11)25-29(27,28)15-6-4-14(5-7-15)24-18(26)16-8-3-13(20)10-17(16)21/h3-10H,1-2H3,(H,24,26)(H,22,23,25)
• InChI Key： RYCMZQWRMOTSKC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1C=CC(=CC=1)S(NC1N=C(C)C=C(C)N=1)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 450.0320169g/mol
• Monoisotopic Mass: 450.0320169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 109Ų

Additional information on 2,4-dichloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}benzamide

Introduction to 2,4-dichloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}benzamide (CAS No. 289630-01-9)

2,4-dichloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 289630-01-9, represents a testament to the ongoing innovation in the design of bioactive molecules. Its molecular structure, characterized by a benzamide core functionalized with chloro and sulfamoyl substituents, makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural motif of 2,4-dichloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}benzamide incorporates several key pharmacophoric elements that are known to enhance binding affinity and selectivity. The presence of chloro groups at the 2 and 4 positions of the benzene ring introduces lipophilic characteristics, while the sulfamoyl group at the para position relative to the benzamide moiety enhances polar interactions with biological targets. The pyrimidine ring further contributes to the molecule's complexity by providing a hydrogen bond acceptor site, which is critical for interactions with proteins and enzymes.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2,4-dichloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}benzamide suggests that it may exhibit unique pharmacological profiles compared to other sulfonamide-based compounds. This has prompted investigations into its potential as an intermediate in the synthesis of more complex drug molecules.

The benzamide moiety is another crucial component of this compound that has been extensively studied for its role in modulating biological pathways. Benzamides are known to interact with various targets, including proteases and transcription factors, making them valuable scaffolds for drug development. The incorporation of a sulfamoyl group into the benzamide structure further expands its pharmacological potential by introducing additional interaction points with biological macromolecules. This combination of features makes 2,4-dichloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}benzamide a compelling candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 2,4-dichloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}benzamide with unprecedented accuracy. Molecular docking studies have suggested that this compound may interact with enzymes involved in cancer progression and inflammation. These findings align with the growing interest in targeting these pathways for therapeutic intervention. The pyrimidine ring in particular has been identified as a key interaction site in several protein targets relevant to human diseases.

The synthesis of 2,4-dichloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}benzamide represents a significant achievement in organic chemistry due to its complex structural features. The multi-step synthesis involves careful regioselective functionalization of the aromatic rings and precise coupling reactions between different molecular fragments. This level of synthetic complexity underscores the compound's potential as a building block for more sophisticated drug candidates.

In conclusion,2,4-dichloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}benzamide (CAS No. 289630-01-9) is a structurally intricate molecule with significant pharmaceutical promise. Its unique combination of substituents and functional groups positions it as a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological pathways continues to evolve,this compound may play a pivotal role in the development of next-generation therapeutics targeting various human diseases.